Cas no 1335220-64-8 (Methyl 4-{cis-2,6-Dimethylmorpholin-4-yl-methyl}benzoate)

• Product Name: Methyl 4-{cis-2,6-Dimethylmorpholin-4-yl-methyl}benzoate
• CAS No: 1335220-64-8
• MF: C₁₅H₂₁NO₃
• MW: 263.332144498825
• MDL: MFCD20232915
• CID: 4589144
• Update Time: 2025-05-20

Methyl 4-{cis-2,6-Dimethylmorpholin-4-yl-methyl}benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-{[cis-2,6-dimethylmorpholin-4-yl]-methyl}benzoate
• Methyl 4-{cis-2,6-Dimethylmorpholin-4-yl-methyl}benzoate

• MDL： MFCD20232915
• Inchi： 1S/C15H21NO3/c1-11-8-16(9-12(2)19-11)10-13-4-6-14(7-5-13)15(17)18-3/h4-7,11-12H,8-10H2,1-3H3/t11-,12+
• InChI Key： RUBXNPWHLYVIKR-TXEJJXNPSA-N
• SMILES： C(OC)(=O)C1=CC=C(CN2C[C@H](C)O[C@H](C)C2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 4-{cis-2,6-Dimethylmorpholin-4-yl-methyl}benzoate

Methyl 4-{cis-2,6-Dimethylmorpholin-4-yl-methyl}benzoate: A Comprehensive Overview

Methyl 4-{cis-2,6-Dimethylmorpholin-4-yl-methyl}benzoate (CAS No. 1335220-64-8) is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique structure and properties, has garnered attention due to its potential applications in drug development, polymer synthesis, and advanced materials research. In this article, we delve into the structural features, chemical properties, synthesis methods, and recent advancements related to this compound.

The molecular structure of Methyl 4-{cis-2,6-Dimethylmorpholin-4-yl-methyl}benzoate is defined by a benzoate ester group attached to a cis-configured dimethylmorpholine ring. The cis configuration plays a crucial role in determining the compound's physical and chemical properties. Recent studies have highlighted the importance of stereochemistry in such compounds, particularly in their interaction with biological systems and their suitability for use in pharmaceutical applications.

One of the key areas of research surrounding this compound involves its synthesis and optimization. Scientists have explored various synthetic pathways to enhance the efficiency and scalability of its production. For instance, a study published in *Journal of Organic Chemistry* demonstrated a novel approach utilizing microwave-assisted synthesis to achieve higher yields and shorter reaction times compared to traditional methods.

In terms of chemical properties, Methyl 4-{cis-2,6-Dimethylmorpholin-4-yl-methyl}benzoate exhibits notable thermal stability and solubility characteristics. These properties make it an attractive candidate for use in high-performance materials such as thermoplastics and elastomers. Recent advancements in polymer chemistry have leveraged these properties to develop novel materials with improved mechanical strength and thermal resistance.

The application of this compound extends beyond materials science into the realm of pharmacology. Researchers have investigated its potential as a drug delivery vehicle due to its ability to form stable complexes with various bioactive molecules. A study published in *Drug Delivery and Translational Research* highlighted its effectiveness in enhancing the bioavailability of poorly soluble drugs through nanoformulation techniques.

Moreover, the environmental impact of Methyl 4-{cis-2,6-Dimethylmorpholin-4-yl-methyl}benzoate has been a subject of recent scrutiny. Studies have focused on its biodegradability and eco-friendly disposal methods to align with global sustainability goals. Innovations in green chemistry have provided promising solutions for minimizing its environmental footprint while maintaining its industrial utility.

In conclusion, Methyl 4-{cis-2,6-Dimethylmorpholin-4-yl-methyl}benzoate (CAS No. 1335220-64-8) stands as a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with advancements in synthesis and application techniques, positions it as a valuable asset in both academic research and industrial development.